N-[4-(benzyloxy)phenyl]-2-chloro-4-nitrobenzamide

• CAS No.: 178803-96-8
• Molecular Formula: C20H15ClN2O4
• Molecular Weight: 382.8 g/mol
• IUPAC Name: 2-chloro-4-nitro-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C20H15ClN2O4/c21-19-12-16(23(25)26)8-11-18(19)20(24)22-15-6-9-17(10-7-15)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,24)
• InChI Key: JPXNTXLYHDUNPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl

Description

• N-[4-(benzyloxy)phenyl]-2-chloro-4-nitrobenzamide is a chemical compound with the molecular formula C₂₀H₁₅ClN₂O₄.
• It features a benzamide core substituted with a 4-(benzyloxy)phenyl group, a chlorine atom, and a nitro group.
• The compound’s structure is shown below:

  $$\text{C}_6\text{H}_5\text{C}(\text{O})\text{N}(\text{O}_2)\text{Cl}(\text{C}_6\text{H}_5\text{O})$$C6​H5​C(O)N(O2​)Cl(C6​H5​O)

Preparation Methods

• Synthetic routes involve the reaction of 4-(benzyloxy)aniline with 2-chloro-4-nitrobenzoyl chloride.
• Industrial production methods may vary, but the key steps remain consistent.

Chemical Reactions Analysis

• Undergoes various reactions:

  Reduction: The nitro group can be reduced to an amino group.

  Substitution: The chlorine atom can be replaced by other nucleophiles.

• Common reagents include reducing agents (e.g., SnCl₂), nucleophiles (e.g., amines), and catalysts (e.g., Pd/C).
• Major products depend on reaction conditions and substituents.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity.

Medicine: May have applications in drug discovery.

Industry: Used in fine chemical production.

Mechanism of Action

• Mechanism not fully elucidated.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

• Unique features: The combination of benzamide, benzyloxyphenyl, and nitro groups.
• Similar compounds: Explore related benzamides and nitro-substituted aromatics.

Remember that this compound’s properties and applications are subject to ongoing research, and further studies are needed to fully understand its potential.